Cas no 16590-41-3 (Naltrexone)
The chemical formula of naltrexone is17-(Cyclopropyl methyl)-4,5-epoxy-3,14-Dihydroxymorphine-6-ketone,The molecular formula isC20H23NO4,The molecular weight is341.40100,It shall be stored in a ventilated, low-temperature and dry warehouse,WithOxidizing agentIncompatibility,Is a pure antagonist of opioid receptors,right μ-,d;,κ- Both opioid receptors were blocked.Therefore, it can block the effect of re drug use,So as to weaken the positive reinforcement effect and negative reinforcement effect,It plays a good auxiliary role in preventing relapse.
Naltrexone structure
Naltrexone Properties
Names and Identifiers
-
- Naltrexone
- 17-(Cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-one
- Naltrexone (base, anhydrous)
- Naltrexone solution
- (5α)-17-(Cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-one
- celupan
- Depotrex
- en1639
- en1939
- Naltrel
- NeMexin
- trexan
- Trexonil
- Um-792
- C07253
- Q409587
- SPBio_002071
- cid_5485201
- Naltrexon
- (5-alpha)-17-(Cyclopropylmethyl-4,5-epoxy-3,14-dihydroxy morphinan-6-one
- ReVia
- DTXSID4046313
- UM-792
- Tox21_112007_1
- (5alpha)-17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxymorphinan-6-one
- US9107954, naltrexone
- AB00174152-14
- Addex-1000
- SCHEMBL34681
- SMP1_000206
- PTI-555
- naltrexone
- NALTREXONE COMPONENT OF CONTRAVE
- BDBM60212
- BRD-K88172511-003-20-3
- CS-0880
- Vivitrex
- NALTREXONE (MART.)
- Morphinan-6-one, 17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxy-, (5alpha)-
- Morphinan-6-one, 17-(cyclopropylmethyl)-4,5-alpha-epoxy-3,14-dihydroxy-
- NALTREXONE [USAN]
- HS-0002
- BRD-K88172511-310-03-8
- NCGC00162274-02
- CHEMBL19019
- (1S,5R,13R,17S)-4-(cyclopropylmethyl)-10,17-dihydroxy-12-oxa-4-azapentacyclo[9.6.1.0^{1,13}.0^{5,17}.0^{7,18}]octadeca-7(18),8,10-trien-14-one
- DA-55992
- NALTREXONE [MART.]
- (4R,4As,7aR)-3-(cyclopropylmethyl)-4a,9-dihydroxy-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one
- HMS2089O11
- BDBM50000787
- BIDD:GT0405
- Tox21_112007
- CCRIS 3506
- N07BB04
- D05113
- AC-36726
- Naltrexona (INN-Spanish)
- PDSP2_000847
- Naltrexonum [INN-Latin]
- Naltrexona [INN-Spanish]
- BRD-K88172511-003-21-1
- NALTREXONE [WHO-DD]
- EINECS 240-649-9
- Prestwick2_000116
- Naltrexone [USAN:INN:BAN]
- BCP07022
- Naltrexonum
- NCGC00024427-05
- NALTREXONE (USP-RS)
- (4R,4aS,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-one
- AKOS015994596
- BPBio1_000146
- Nemexin
- 3,14-dihydroxy-17-(cyclopropylmethyl)-4,5alpha-epoxymorphinan-6-one
- (4R,4aS,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-bis(oxidanyl)-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one;hydrochloride
- NCGC00024427-03
- UNII-5S6W795CQM
- (4R,4aS,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one;hydrochloride
- Naltrexona
- NCGC00024427-04
- NALTREXONE [HSDB]
- Celupan
- NSC-758439
- NALTREXONE [ORANGE BOOK]
- BRD-K88172511-003-19-5
- EN300-19748946
- Prestwick0_000116
- N-Cyclopropylmethyl-14-hydroxydihydromorphinone
- NALTREXONE [INN]
- Prestwick3_000116
- BRN 3596648
- HSDB 6750
- 17-(Cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxmorphinan-6-one, (5.alpha.)-
- Vivitrol (TN)
- N-Cyclopropylmethylnoroxymorphone
- 16590-41-3
- BSPBio_000132
- NALTREXONE [MI]
- NALTREXONE [VANDF]
- Naltrexone (1.0 mg/mL in Methanol)
- Vivitrol
- NALTREXONE [USP-RS]
- HY-76711
- EN-1639A FREE BASE
- MFCD00242996
- Morphinan-6-one, 17-(cyclopropylmethyl)-4,5-epoxy-3,14-dihydroxy-, (5.alpha.)-
- Naltrexone base anhydrous
- DB00704
- NS00009185
- (-)naltrexone
- (-)-Naltrexone
- (4R,4aS,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-2,3,4,4a,5,6-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7(7aH)-one
- Naltrexonum (INN-Latin)
- 5S6W795CQM
- NSC 758439
- CAS-16590-41-3
- GTPL1639
- Naltrexonum (Latin)
- EX-A4863
- 17-(Cyclopropylmethyl)-4,5alpha-epoxy-3,14-dihydroxymorphinan-6-one
- CHEBI:7465
- Prestwick1_000116
- DTXCID2026313
- AB00174152_17
- Naltrexone (USAN/INN)
- cyclopropylmethyl(dihydroxy)[?]one
- +Expand
-
- MFCD00242996
- DQCKKXVULJGBQN-XFWGSAIBSA-N
- InChI=1S/C20H23NO4/c22-13-4-3-12-9-15-20(24)6-5-14(23)18-19(20,16(12)17(13)25-18)7-8-21(15)10-11-1-2-11/h3-4,11,15,18,22,24H,1-2,5-10H2/t15-,18+,19+,20-/m1/s1
- C1CC1CN2CC[C@@]34C5=C6C=CC(=C5O[C@H]4C(=O)CC[C@]3([C@H]2C6)O)O
Computed Properties
- 341.162708g/mol
- 0
- 1.9
- 2
- 5
- 2
- 341.162708g/mol
- 341.162708g/mol
- 70Ų
- 25
- 621
- 0
- 4
- 0
- 0
- 0
- 1
- 6
- 0
Experimental Properties
- Stable under recommended storage conditions. /Naltrexone hydrochloride/
- Hazardous decomposition products formed under fire conditions - Carbon oxides, nitrogen oxides (NOx), hydrogen chloride gas. /Naltrexone hydrochloride/
- pKa1 (for the proton on the nitrogen) = 8.38; pKa2 (for the phenolic hydrogen) = 9.93, at 20 °C /Naltrexone hydrochloride/
- 1.46330
- 70.00000
- 1.5614 (estimate)
- 477.03°C (rough estimate)
- 168-170°
- 9℃
- Acetone crystals
- 1.2064 (rough estimate)
Naltrexone Price
Naltrexone Suppliers
HU BEI YUN MEI Technology Co., Ltd.
Audited Supplier
(CAS:16590-41-3)
FANG JING LI
18327059871
service@yunmeichem.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:16590-41-3)
A LA DING
anhua.mao@aladdin-e.com
Naltrexone Related Literature
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1. Recent advancements in pharmacological strategies to modulate energy balance for combating obesityBenudhara Pati,Satyabrata Sendh,Bijayashree Sahu,Sunil Pani,Nivedita Jena,Naresh Chandra Bal RSC Med. Chem. 2023 14 1429
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A. Campiglio Analyst 1998 123 1053
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Xiaozheng Zhang,Hongshuang Wang,Yibo Wang,Hongyuan Li,Siru Wu,Jingwei Gao,Tianshu Zhang,Jun Xie,Xiaohui Wang Phys. Chem. Chem. Phys. 2021 23 12260
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4. Molecular determinants for drug–receptor interactions. Part 13. X-Ray molecular structure of naltrexone malonate and quantum chemical studies of the conformations of the pure narcotic antagonists naloxone and naltrexoneMaria E. Amato,Giuliano Bandoli,Antonio Grassi,Marino Nicolini,Giuseppe C. Pappalardo J. Chem. Soc. Perkin Trans. 2 1990 1757
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Sun Dongbang,Blaine Pedersen,Jonathan A. Ellman Chem. Sci. 2019 10 535
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Sun Dongbang,Blaine Pedersen,Jonathan A. Ellman Chem. Sci. 2019 10 535
16590-41-3 (Naltrexone) Related Products
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- 33522-95-1((5α)-4,5-epoxy-3,14-dihydroxymorphinan-6-one)
- 16617-07-5(3-O-Methylnaltrexone)
- 125-29-1(6-OXO-3-METHOXY-N-METHYL-4,5-EPOXY-MORPHINAN)
- 476-32-4(Chelidonine monohydrate (+))
- 115-53-7(Sinomenine)
- 1176-08-5(2-(2-Benzylphenoxy)-N,N-dimethylethanamine 2-hydroxypropane-1,2,3-tricarboxylate)
- 16590-41-3(Naltrexone)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:16590-41-3)Naltrexone
99%/99%
250mg/1g
304.0/642.0